Cas no 1245528-28-2 (3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole)
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole
- 3-(3-Butyl-[1,2,4]oxadiazol-5-yl)-piperidine
- 3-butyl-5-piperidin-3-yl-1,2,4-oxadiazole
-
- Inchi: 1S/C11H19N3O/c1-2-3-6-10-13-11(15-14-10)9-5-4-7-12-8-9/h9,12H,2-8H2,1H3
- InChI Key: MFLJZBDCKNCFEL-UHFFFAOYSA-N
- SMILES: O1C(C2CNCCC2)=NC(CCCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 189
- XLogP3: 2
- Topological Polar Surface Area: 51
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490322-1g |
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole |
1245528-28-2 | 97% | 1g |
$281 | 2023-03-19 | |
| Chemenu | CM490322-5g |
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole |
1245528-28-2 | 97% | 5g |
$843 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608260-1g |
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole |
1245528-28-2 | 97% | 1g |
¥1953.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608260-5g |
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole |
1245528-28-2 | 97% | 5g |
¥5831.0 | 2023-04-04 |
3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole
Exploring the Potential of 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole (CAS 1245528-28-2): A Versatile Compound in Modern Chemistry
The compound 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole (CAS 1245528-28-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This 1,2,4-oxadiazole derivative, characterized by its piperidin-3-yl and butyl substituents, offers a fascinating case study for researchers exploring heterocyclic chemistry. As interest in nitrogen-containing heterocycles continues to grow, this compound presents exciting possibilities for drug discovery and beyond.
From a structural perspective, 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole combines two pharmacologically important moieties: the 1,2,4-oxadiazole ring and the piperidine scaffold. The oxadiazole core is known for its metabolic stability and hydrogen-bonding capacity, while the piperidine moiety contributes to molecular diversity and potential biological activity. This combination makes the compound particularly interesting for medicinal chemistry applications, especially in the context of central nervous system (CNS) targeting molecules and enzyme inhibitors.
The synthesis of 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole typically involves the condensation of appropriate precursors under controlled conditions. Researchers have explored various synthetic routes to optimize yield and purity, with particular attention to the formation of the oxadiazole ring system. Recent advancements in green chemistry approaches have also been applied to its synthesis, addressing growing concerns about sustainable chemical production. These developments align with current trends in environmentally friendly synthetic methodologies that minimize waste and energy consumption.
In terms of physical properties, 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole exhibits characteristics typical of its molecular structure. The compound's solubility profile, influenced by both the butyl chain and piperidine nitrogen, makes it suitable for various formulation approaches. Its stability under different pH conditions has been the subject of several studies, particularly regarding its potential as a pharmaceutical intermediate. These investigations are crucial for understanding the compound's behavior in biological systems and industrial processes.
The potential applications of 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole span multiple scientific disciplines. In medicinal chemistry, researchers are exploring its use as a scaffold for drug development, particularly for targets involving neurological disorders and metabolic diseases. The compound's structural features suggest possible interactions with various biological targets, making it a valuable tool for structure-activity relationship (SAR) studies. Additionally, its potential as a ligand in coordination chemistry has attracted attention from materials scientists.
Recent patent literature reveals growing commercial interest in 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole and related compounds. Pharmaceutical companies are investigating its derivatives for various therapeutic indications, reflecting the broader trend of heterocyclic compounds in drug discovery. The compound's versatility also extends to material science applications, where its electronic properties are being evaluated for potential use in organic electronic devices and functional materials.
Quality control and analytical characterization of 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole present specific challenges and opportunities. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure compound purity and identity. These analytical methods are particularly important given the compound's potential use in high-value applications where consistency and quality are paramount.
The safety profile of 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole has been investigated through standard toxicological assessments. While comprehensive data may still be emerging, preliminary studies suggest that proper handling procedures should be followed, as with any chemical substance. Researchers emphasize the importance of appropriate laboratory practices when working with this compound, including the use of personal protective equipment (PPE) and proper ventilation.
Looking to the future, 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole represents an exciting area of research with numerous unanswered questions. Current investigations focus on expanding its synthetic utility, exploring novel derivatives, and elucidating its mechanism of action in various applications. The compound's potential role in addressing modern healthcare challenges and technological needs makes it a compelling subject for ongoing study. As research progresses, we can anticipate new discoveries that will further highlight the value of this versatile chemical entity.
For researchers and industry professionals seeking reliable information about 3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole (CAS 1245528-28-2), it's essential to consult peer-reviewed literature and reputable chemical databases. The compound's growing importance in multiple scientific domains underscores the need for accurate, up-to-date information about its properties, applications, and safety considerations. As the field advances, this 1,2,4-oxadiazole derivative will likely continue to attract attention from diverse scientific communities.
1245528-28-2 (3-Butyl-5-(piperidin-3-yl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)